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Compound of Interest

Compound Name: Disperse Yellow 232

Cat. No.: B139963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the sublimation fastness of Disperse Yellow 232
against other commercially available disperse yellow dyes. The information presented herein is

intended to assist researchers and scientists in selecting the appropriate dye for applications

where high-temperature processing is a critical factor. All data is supported by standardized

experimental protocols.

Comparative Analysis of Sublimation Fastness
The sublimation fastness of disperse dyes is a crucial parameter, particularly for textiles that

undergo high-temperature treatments such as heat setting, pleating, or transfer printing.[1][2]

Poor sublimation fastness can lead to color changes, staining of adjacent materials, and a

decrease in the overall quality of the final product.[1][2] This section provides a quantitative

comparison of the sublimation fastness of Disperse Yellow 232 and selected alternatives. The

data is rated on a scale of 1 to 5, where 5 indicates the highest fastness.
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Dye Name C.I. Name CAS Number

Sublimation
Fastness Rating
(ISO 105-P01 /
AATCC 117)

Disperse Yellow 232 - 35773-43-4 Ironing Fastness: 4-5*

Disperse Yellow 54 Yellow 54 12223-85-7 4[3]

Disperse Yellow 119 Yellow 119 57308-41-5 4-5[4]

Disperse Yellow 211 Yellow 211 86836-02-4 3-4[5]

*Note: A specific sublimation fastness rating for Disperse Yellow 232 was not readily available

in the reviewed literature. The provided rating is for ironing fastness, which is a closely related

property indicative of resistance to heat.

Experimental Protocol: Sublimation Fastness
Testing
The following protocol is a generalized procedure based on the internationally recognized

standards AATCC Test Method 117 and ISO 105-P01 for determining the colorfastness to

sublimation of textiles.[1][6][7][8]

1. Apparatus and Materials:

Heating device (sublimation tester or scorch tester) capable of maintaining a specified

temperature with controlled pressure.[7]

White bleached cotton or polyester fabric for staining assessment.

Grey Scale for assessing color change and staining.

Dyed textile specimen (4 cm x 10 cm).[1]

2. Procedure:
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Specimen Preparation: A specimen of the dyed textile is prepared. A piece of the undyed

white fabric is placed in contact with the dyed specimen.

Testing Conditions: The composite specimen (dyed fabric and white fabric) is placed in the

heating device. The test is typically conducted at three different temperatures: 150°C, 180°C,

and 210°C, for 30 seconds.[1] The specific temperature and time can be adjusted based on

the end-use requirements of the textile.

Evaluation:

Color Change: After the heat treatment, the change in the color of the original dyed

specimen is assessed by comparing it with an untreated sample using the Grey Scale for

Color Change.

Staining: The degree of color transfer from the dyed specimen to the adjacent white fabric

is evaluated using the Grey Scale for Staining.

Rating: The color change and staining are rated on a scale from 1 (poor) to 5 (excellent).

Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

sublimation fastness of a disperse dye.
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Caption: Experimental workflow for sublimation fastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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